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Compound of Interest

Compound Name: UNC 0631

Cat. No.: B15587627 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the in vitro use of UNC0631, a potent and selective

inhibitor of the G9a and GLP histone methyltransferases.

UNC0631 is a valuable chemical probe for investigating the biological roles of G9a (also known

as EHMT2) and GLP (also known as EHMT1). These enzymes are responsible for the mono-

and dimethylation of histone H3 at lysine 9 (H3K9me1 and H3K9me2), epigenetic marks

associated with transcriptional repression.[1][2] Dysregulation of G9a/GLP activity has been

implicated in various diseases, including cancer.[2] This document summarizes key in vitro data

and provides standardized protocols for the effective use of UNC0631 in cell-based assays.

Data Presentation
Enzymatic Inhibition

Target IC50 (nM) Assay Type

G9a 4 Biochemical Assay[3][4]

GLP 19 SAHH-coupled assay[1]

Cellular Activity: H3K9me2 Reduction
The half-maximal inhibitory concentration (IC50) for the reduction of cellular H3K9

dimethylation levels has been determined in various cell lines using In-Cell Western (ICW)

assays.[3][5]
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Cell Line IC50 (nM) for H3K9me2 Reduction

MDA-MB-231 (Breast Cancer) 25[3][5]

MCF7 (Breast Cancer) 18[3][5]

PC3 (Prostate Cancer) 26[3][5]

22RV1 (Prostate Cancer) 24[3][5]

HCT116 wt (Colon Cancer) 51[3][5]

HCT116 p53-/- (Colon Cancer) 72[3][5]

IMR90 (Normal Fibroblast) 46[3][5]

Cellular Viability
The cytotoxic effects of UNC0631 have been assessed in cell viability assays, such as the MTT

assay. It is important to note the separation between the concentrations required for functional

activity (H3K9me2 reduction) and those causing cytotoxicity.

Cell Line Cytotoxicity IC50 (µM) Assay Type

MDA-MB-231 2.8 MTT Assay[5]

Signaling Pathway and Experimental Workflows
UNC0631 Mechanism of Action
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Cellular Environment

UNC0631 G9a/GLP ComplexInhibition Histone H3Methylation H3K9me2Results in Transcriptional RepressionLeads to

Experimental Workflow

Seed Cells

Incubate (e.g., 24h)
Allow cells to adhere

Treat with UNC0631
(Varying Concentrations)

Incubate (e.g., 48-72h)
Allow for biological effect

Perform Assay

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15587627?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3184254/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027767/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027767/
https://www.medchemexpress.com/UNC-0631.html
https://www.targetmol.com/compound/unc%200631
https://www.apexbt.com/unc-0631.html
https://www.benchchem.com/product/b15587627#unc-0631-working-concentration-in-vitro
https://www.benchchem.com/product/b15587627#unc-0631-working-concentration-in-vitro
https://www.benchchem.com/product/b15587627#unc-0631-working-concentration-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15587627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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